methyl 4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

Specification

• Molecular Formula: C21H18N6O4S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: methyl 4-[[2-[[4-(furan-2-ylmethyl)-5-pyrazin-2-yl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• Standard InChI: InChI=1S/C21H18N6O4S/c1-30-20(29)14-4-6-15(7-5-14)24-18(28)13-32-21-26-25-19(17-11-22-8-9-23-17)27(21)12-16-3-2-10-31-16/h2-11H,12-13H2,1H3,(H,24,28)
• Standard InChI Key: JAMBDLNFTNHOTH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC3=CC=CO3)C4=NC=CN=C4

Introduction

Methyl 4-[({[4-(furan-2-ylmethyl)-5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate is a complex organic compound featuring a unique structure that includes a methyl ester group, a benzoate moiety, and several heterocyclic components such as furan and pyrazine rings, along with a triazole structure. This compound is of interest in medicinal chemistry due to its potential for diverse biological interactions.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic synthesis techniques. Its chemical reactivity can be explored through reactions typical for compounds containing ester, amine, and thiol functionalities. These include hydrolysis, amination, and thiolation reactions, among others.

Potential Applications

Given its structural features, the compound may have applications primarily in the pharmaceutical sector. It could serve as a precursor or intermediate in the synthesis of drugs due to its potential biological activity, which may be influenced by the presence of furan and pyrazine rings, along with the triazole structure.

Biological Activity

While specific biological activity data for this compound are not detailed in the available sources, compounds with similar structural features often exhibit antimicrobial, anticancer, or other pharmacological properties. For instance, compounds containing furan and pyrazine rings have shown various biological activities.

Similar Compounds

Compound Name	Structural Features	Biological Activity
Methyl 4-amino benzoate	Simple amine and ester	Mild antibacterial
5-(Pyrazin-2-yl)-1,3,4-thiadiazol	Heterocyclic and thiadiazole	Antimicrobial
1-(Furan-2-carbonyl) hydrazine	Furan-based hydrazone	Anticancer properties

Research Findings and Future Directions

Research on this compound would typically focus on its interaction studies to understand its potential biological activity. This could involve in vitro and in vivo studies to assess its efficacy and safety as a potential drug candidate. Future directions might include optimizing its synthesis for better yield and purity, as well as exploring its pharmacokinetic and pharmacodynamic properties.